1H-Pyrazolo[4,3-b]pyridine-5-carbonitrile

• IUPAC Name: 1H-pyrazolo[4,3-b]pyridine-5-carbonitrile
• InChI: InChI=1S/C7H4N4/c8-3-5-1-2-6-7(10-5)4-9-11-6/h1-2,4H,(H,9,11)
• InChI Key: NIVLQFQUYUXUGN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=NN2)N=C1C#N
• Molecular Formula: C7H4N4
• DSSTOX Substance ID: DTXSID20733883
• Molecular Weight: 144.13 g/mol
• CAS No.: 1033772-22-3

Description

1H-Pyrazolo[3,4-b]pyridine-5-carbonitrile is a chemical compound with the empirical formula C7H4N4 and a molecular weight of 144.13. It is a solid substance.

Synthesis Analysis

A new pathway for the synthesis of pyrazolo[3,4-b]pyridine-5-carboxylate scaffolds from 1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitriles and aniline at room temperature under ethanol in the presence of amorphous carbon-supported sulfonic acid (AC-SO3H) as the catalyst has been introduced. This method provided the desired products with moderate to good yields.

Molecular Structure Analysis

The molecular structure of 1H-Pyrazolo[3,4-b]pyridine-5-carbonitrile is characterized by the presence of a pyrazolo[3,4-b]pyridine core. The SMILES string representation of the molecule is N#Cc1cnc2[nH]ncc2c1.

Scientific Research Applications

Synthesis and Device Characterization

1H-Pyrazolo[4,3-b]pyridine-5-carbonitrile derivatives have been synthesized and characterized for their thermal stability and structural properties. Derivatives like L1 and L2 have shown stability up to 266°C and 376°C, respectively, with polycrystalline structure. These compounds have been used in thin films for device fabrication, demonstrating photovoltaic properties and potential in electronic applications (El-Menyawy, Zedan, & Nawar, 2019).

Structural and Optical Characteristics

Different pyrazolo[4,3-b]pyridine derivatives have been studied for their molecular structure, thermal behavior, and optical characteristics. The optical functions of these compounds have been calculated, revealing potential applications in optoelectronics and photonics (Zedan, El-Taweel, & El-Menyawy, 2020).

Kinase Inhibition for Therapeutic Applications

A scalable synthesis of 1H-pyrazolo[3,4-b]pyridine-5-carbonitrile derivatives has been developed for use as kinase inhibitors. These compounds have shown promise in therapeutic applications, particularly in drug development for diseases like cancer (Arunachalam et al., 2019).

Antimicrobial and Antitumor Activities

Several pyrazolo[4,3-b]pyridine derivatives have been synthesized and evaluated for their potential antimicrobial and antitumor activities. These compounds have shown significant effects against specific bacterial strains and cancer cell lines, suggesting their utility in developing new antimicrobial and anticancer agents (Abdel‐Latif et al., 2016).

Corrosion Inhibition

Pyrazolo[4,3-b]pyridine derivatives have been investigated as corrosion inhibitors, particularly for mild steel in acidic environments. Their effectiveness in preventing corrosion suggests applications in industrial maintenance and metal preservation (Dandia, Gupta, Singh, & Quraishi, 2013).

Mechanism of Action

Target of Action

This compound belongs to a group of heterocyclic compounds known as 1H-pyrazolo[3,4-b]pyridines . These compounds have been the subject of extensive research due to their structural similarity to the purine bases adenine and guanine . .

Biochemical Pathways

The biochemical pathways affected by 1H-Pyrazolo[4,3-b]pyridine-5-carbonitrile are currently unknown. As a member of the 1H-pyrazolo[3,4-b]pyridines group, it is possible that it may influence pathways involving purine bases . .

Pharmacokinetics

Its molecular weight is 144.13 , which suggests it may have favorable bioavailability characteristics.

Result of Action

Some related compounds have shown inhibitory activity in certain assays , suggesting that this compound may have similar effects.

Safety and Hazards

The safety information available indicates that 1H-Pyrazolo[3,4-b]pyridine-5-carbonitrile may be harmful if swallowed (Hazard Statements H302). It is classified as Acute Tox. 4 Oral.

Future Directions

Pyrazolo[3,4-b]pyridine derivatives have been evaluated for their potential as TRK inhibitors, which are important for the treatment of cancers. Therefore, further exploration of these compounds, including 1H-Pyrazolo[4,3-b]pyridine-5-carbonitrile, could be a promising direction for future research.

Biochemical Analysis

Biochemical Properties

1H-Pyrazolo[4,3-b]pyridine-5-carbonitrile plays a crucial role in biochemical reactions by interacting with various enzymes, proteins, and other biomolecules. It has been shown to inhibit tropomyosin receptor kinases (TRKs), which are associated with cell proliferation and differentiation . The compound binds to the ATP pocket of TRKs, thereby inhibiting their activity and preventing downstream signaling pathways that lead to cancer cell growth . Additionally, this compound interacts with cytochrome P450 isoforms, although it exhibits low inhibitory activity towards these enzymes .

Cellular Effects

This compound has significant effects on various types of cells and cellular processes. It influences cell function by inhibiting TRKs, which are involved in cell signaling pathways such as Ras/Erk, PLC-γ, and PI3K/Akt . These pathways are crucial for cell proliferation, differentiation, and survival. By inhibiting TRKs, this compound can reduce cancer cell proliferation and induce apoptosis . Furthermore, the compound affects gene expression and cellular metabolism, leading to altered cellular functions .

Molecular Mechanism

The molecular mechanism of this compound involves its binding interactions with biomolecules and enzyme inhibition. The compound binds to the ATP pocket of TRKs, inhibiting their kinase activity and preventing the phosphorylation of downstream signaling molecules . This inhibition disrupts the Ras/Erk, PLC-γ, and PI3K/Akt pathways, leading to reduced cell proliferation and increased apoptosis . Additionally, this compound may influence gene expression by modulating transcription factors and other regulatory proteins .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. The compound’s stability and degradation are important factors that influence its long-term effects on cellular function. Studies have shown that this compound remains stable under certain conditions, but its activity may decrease over time due to degradation . Long-term exposure to the compound can lead to sustained inhibition of TRKs and prolonged effects on cell signaling pathways and gene expression .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound effectively inhibits TRKs and reduces cancer cell proliferation without causing significant toxicity . At higher doses, this compound may exhibit toxic or adverse effects, including hepatotoxicity and nephrotoxicity . Threshold effects have been observed, indicating that there is a dosage range within which the compound is both effective and safe .

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors. The compound is metabolized by cytochrome P450 enzymes, which play a key role in its biotransformation . This metabolism can affect the compound’s activity and toxicity, as well as its overall pharmacokinetic profile . Additionally, this compound may influence metabolic flux and metabolite levels, further impacting cellular functions .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are critical for its activity and efficacy. The compound is transported across cell membranes by specific transporters and binding proteins . Once inside the cell, it can accumulate in certain compartments, influencing its localization and activity . The distribution of this compound within tissues also affects its therapeutic potential and toxicity .

Subcellular Localization

This compound exhibits specific subcellular localization, which can impact its activity and function. The compound may be directed to specific compartments or organelles by targeting signals or post-translational modifications . This localization can enhance its interactions with target biomolecules and increase its efficacy . Additionally, the subcellular distribution of this compound may influence its stability and degradation .

Synthesis routes and methods

Procedure details

To a solution of 4-hydroxy-1-[[2-(trimethylsilyl)ethoxy]methyl]-1H-pyrazolo[4,3-b]pyridinium (1.59 g, 6 mmol) in DCM (130 mL) was added TMSCN (1.13 mL, 9 mmol). After 5 min at rt, (Me)2N(C(O)Cl (0.83 mL, 9 mmol) was added. The reaction mixture was stirred at rt for 4 days, after which it was diluted with DCM, washed with brine, and dried. Concentration followed by purification through column afforded 1H-pyrazolo[4,3-b]pyridine-5-carbonitrile (1 g, 61%).